Cas no 2353929-30-1 (1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone)

• Product Name: 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone
• CAS No: 2353929-30-1
• MF: C₇H₃F₄NO
• MW: 193.098435640335
• CID: 6780706
• Update Time: 2026-03-12

1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone

• Inchi： 1S/C7H3F4NO/c8-4-3(5(13)6(9)10)1-2-12-7(4)11/h1-2,6H
• InChI Key： FOICKHWOQYPXNF-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(F)=C1F)(=O)C(F)F

Additional information on 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone

Introduction to 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone (CAS No. 2353929-30-1)

The compound 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone (CAS No. 2353929-30-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. Its unique structural features, characterized by the presence of both difluoropyridine and difluoroethanone moieties, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

Structurally, this compound combines the electron-withdrawing properties of fluorine atoms with the aromaticity of the pyridine ring. The difluoropyridine moiety is particularly noteworthy, as it has been extensively studied for its ability to modulate enzyme activity and interact with biological targets. The difluoroethanone group introduces additional reactivity, allowing for diverse functionalization and potential applications in synthetic chemistry. This combination positions the compound as a versatile scaffold for developing small-molecule inhibitors and probes.

Recent research has highlighted the importance of fluorinated heterocycles in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. Studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic properties of molecules, making them more suitable for therapeutic use. The 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone structure exemplifies this trend, as it integrates fluorine atoms into a pharmacologically relevant framework.

In particular, the difluoropyridine moiety has been shown to exhibit potent activity against various enzymes and receptors involved in disease pathways. For instance, modifications of this scaffold have led to compounds with inhibitory effects on kinases and other therapeutic targets. The difluoroethanone group further enhances its potential by providing a site for selective chemical modification, enabling the development of libraries of derivatives with tailored biological activities.

The synthesis of 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone involves sophisticated organic transformations that highlight its synthetic accessibility while maintaining high purity. Advanced techniques such as cross-coupling reactions and fluorination methods are employed to construct the desired framework. These synthetic strategies not only underscore the compound's feasibility for large-scale production but also open avenues for further structural diversification.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research is exploring its efficacy in models of inflammation and cancer, where modulation of key signaling pathways is crucial. Preliminary data suggest that derivatives of this scaffold may exhibit significant therapeutic benefits without adverse side effects. This aligns with broader trends in drug development towards more targeted and personalized treatments.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and interactions with biological targets. By leveraging these tools, researchers can refine the structure to maximize potency while minimizing off-target effects. This approach underscores the interdisciplinary nature of modern drug discovery, where chemical synthesis meets computational biology.

Furthermore, the environmental impact of fluorinated compounds is an increasingly important consideration in medicinal chemistry. While fluorine atoms offer numerous advantages from a pharmacological perspective, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental footprint. The development of 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone exemplifies these efforts by incorporating fluorine atoms in a way that balances efficacy with environmental responsibility.

The future prospects for this compound are vast. As our understanding of biological systems continues to evolve, new opportunities will emerge for exploiting its unique structural features. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide. By continuing to explore derivatives and analogs of 1-(2,3-Difluoropyridin-4-yl)-2,2-difluoroethanone, we can unlock new therapeutic possibilities and advance the frontiers of medicinal chemistry.